N-isopropyl-2,3-dihydro-5-benzofuranamine
Cat. No. B8450164
M. Wt: 177.24 g/mol
InChI Key: WUPNBDVJYMMDLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03963717
Procedure details
To a solution of 14.2 g. of N-isopropyl-2,3-dihydro-5-benzofuranamine in 300 ml. of glacial acetic acid, cooled to 15°±5°C. is added 4.9 g. of sodium isocyanate. The mixture is stirred at room temperature for 18 hours and then concentrated in vacuo. The residue is treated with 200 ml. of 2N sodium hydroxide solution and then extracted twice with chloroform. The combined chloroform extracts are dried with anhydrous magnesium fulfate, filtered and concentrated in vacuo to obtain an oil of 1-isopropyl-1-(2,3-dihydro-5-benzofuranyl)urea.
Identifiers
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REACTION_CXSMILES
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[CH:1]([NH:4][C:5]1[CH:6]=[CH:7][C:8]2[O:12][CH2:11][CH2:10][C:9]=2[CH:13]=1)([CH3:3])[CH3:2].[N-:14]=[C:15]=[O:16].[Na+]>C(O)(=O)C>[CH:1]([N:4]([C:5]1[CH:6]=[CH:7][C:8]2[O:12][CH2:11][CH2:10][C:9]=2[CH:13]=1)[C:15]([NH2:14])=[O:16])([CH3:3])[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)NC=1C=CC2=C(CCO2)C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N-]=C=O.[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred at room temperature for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is added 4.9 g
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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ADDITION
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Type
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ADDITION
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Details
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The residue is treated with 200 ml
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EXTRACTION
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Type
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EXTRACTION
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Details
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of 2N sodium hydroxide solution and then extracted twice with chloroform
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined chloroform extracts are dried with anhydrous magnesium fulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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C(C)(C)N(C(=O)N)C=1C=CC2=C(CCO2)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
